Fernenol
Overview
Description
Fernenol is a triterpenoid.
Scientific Research Applications
Fungicidal Applications
Fernenol, extracted from the pericarp of Areca catechu, has been studied for its fungicidal activity, particularly against Colletotrichum gloeosporioides, a pathogen affecting mango fruit. In vitro studies demonstrated that fernenol could inhibit the mycelial growth and spore germination of the pathogen, suggesting its potential as a natural fungicide. Its effectiveness was comparable to, if not better than, synthetic fungicides like benomyl in controlling postharvest anthracnose disease in mango fruits (Yenjit et al., 2010).
Antioxidant and Wound Healing Properties
Studies on Dicranopteris linearis, a fern traditionally used for treating skin conditions, revealed the presence of phenolic glycosides in its active fraction, which exhibited significant antioxidant activities. This fraction was found to enhance fibroblast cell migration and proliferation, indicating its potential for promoting wound healing and recovery, supporting the ethnopharmacological use of the fern for skin problems (Ponnusamy et al., 2015).
Aphicidal Activity
Research on Citrullus colocynthis leaves identified fernenol as a compound with aphicidal activity against the cabbage aphid, Brevicoryne brassicae. This study suggested that fernenol, along with other compounds like spinasterol and dihydrospinasterol, could serve as an alternative to synthetic pesticides, providing a natural solution for pest control (Ahmed et al., 2020).
Enzyme Inhibition and Skin Protection
Fernenol was also studied for its enzyme inhibition properties in extracts from the Tongue fern (Pyrrosia lingua). The study highlighted its potential role in inhibiting enzymes like elastase, collagenase, α-glucosidase, α-amylase, tyrosinase, hyaluronidase, and xanthine oxidase. These enzymes are associated with skin aging, hyperpigmentation, and other health conditions, suggesting that fernenol could have applications in cosmetics and medications for skin protection and anti-aging (Akhmadjon et al., 2020).
properties
Molecular Formula |
C30H50O |
|---|---|
Molecular Weight |
426.7 g/mol |
IUPAC Name |
(3R,3aR,5aR,5bR,7aR,9S,11aS,13aS,13bR)-3a,5a,8,8,11a,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysen-9-ol |
InChI |
InChI=1S/C30H50O/c1-19(2)20-9-12-24-28(20,6)17-18-29(7)22-10-11-23-26(3,4)25(31)14-15-27(23,5)21(22)13-16-30(24,29)8/h13,19-20,22-25,31H,9-12,14-18H2,1-8H3/t20-,22+,23+,24-,25+,27-,28-,29-,30+/m1/s1 |
InChI Key |
VWYANPOOORUCFJ-YHEBVWOXSA-N |
Isomeric SMILES |
CC(C)[C@H]1CC[C@@H]2[C@@]1(CC[C@]3([C@]2(CC=C4[C@@H]3CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)C)C |
SMILES |
CC(C)C1CCC2C1(CCC3(C2(CC=C4C3CCC5C4(CCC(C5(C)C)O)C)C)C)C |
Canonical SMILES |
CC(C)C1CCC2C1(CCC3(C2(CC=C4C3CCC5C4(CCC(C5(C)C)O)C)C)C)C |
synonyms |
3-hydroxydiploptene 3-hydroxydiploptene, (3alpha,8beta,13beta,14alpha,17beta,18alpha,21beta)-isomer 3-hydroxydiploptene, (3beta,8beta,13beta,14alpha,17beta,18alpha,21beta)-isomer arborinol fernenol iaoarborinol isoarborinol |
Origin of Product |
United States |
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